Cas no 1379225-23-6 (3-acetamido-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-acetamido-1H-pyrazole-4-carboxylic acid
• CAS No: 1379225-23-6
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 5977260
• PubChem ID: 110477319
• Update Time: 2025-10-28

3-acetamido-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-1H-pyrazole-4-carboxylic acid
• 1379225-23-6
• EN300-7831942

• Inchi： 1S/C6H7N3O3/c1-3(10)8-5-4(6(11)12)2-7-9-5/h2H,1H3,(H,11,12)(H2,7,8,9,10)
• InChI Key： JADXHFNGCOCDTC-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1NC(C)=O)=O

Computed Properties

• Exact Mass: 169.04874109g/mol
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 95.1Ų

Additional information on 3-acetamido-1H-pyrazole-4-carboxylic acid

Introduction to 3-acetamido-1H-pyrazole-4-carboxylic acid (CAS No. 1379225-23-6)

3-acetamido-1H-pyrazole-4-carboxylic acid, identified by the Chemical Abstracts Service (CAS) number 1379225-23-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative features a pyrazole core substituted with an acetamide group at the 3-position and a carboxylic acid moiety at the 4-position. Its unique structural framework makes it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 3-acetamido-1H-pyrazole-4-carboxylic acid contributes to its versatile reactivity, enabling its incorporation into complex scaffolds through multiple synthetic pathways. The presence of both an amide and a carboxylic acid group provides multiple points for functionalization, making it a preferred building block for medicinal chemists. In recent years, this compound has garnered attention due to its potential applications in drug discovery, particularly in the design of inhibitors targeting enzymes involved in metabolic and inflammatory pathways.

Recent advancements in computational chemistry and molecular modeling have highlighted the role of 3-acetamido-1H-pyrazole-4-carboxylic acid as a key precursor in the development of small-molecule modulators. Studies have demonstrated its utility in generating derivatives with enhanced binding affinity and selectivity for specific biological targets. For instance, researchers have explored its incorporation into pyrazole-based kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyrazole ring, known for its stability and ability to engage hydrophobic pockets in proteins, serves as an ideal platform for drug design.

The pharmacological relevance of 3-acetamido-1H-pyrazole-4-carboxylic acid has been further underscored by experimental studies. Researchers have synthesized several analogs derived from this compound and evaluated their biological activity. Notably, some derivatives have exhibited promising antiviral and antibacterial properties, suggesting their potential as lead compounds for therapeutic intervention. The acetamide group at the 3-position has been shown to modulate solubility and metabolic stability, while the carboxylic acid moiety allows for further derivatization into esters or amides, expanding the chemical space for drug development.

In addition to its role in medicinal chemistry, 3-acetamido-1H-pyrazole-4-carboxylic acid has found applications in material science and agrochemical research. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. Furthermore, modifications of its structure have yielded compounds with herbicidal and pesticidal activities, contributing to sustainable agricultural practices.

The synthesis of 3-acetamido-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more accessible for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to enhance yield and purity.

From a regulatory perspective, 3-acetamido-1H-pyrazole-4-carboxylic acid is not classified as a controlled substance or hazardous material under international chemical regulations. This classification simplifies its handling, storage, and transportation, facilitating its use in both academic research laboratories and pharmaceutical manufacturing facilities.

The future prospects of 3-acetamido-1H-pyrazole-4-carboxylic acid are promising, with ongoing research exploring new synthetic routes and applications. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel derivatives with improved pharmacokinetic profiles. As computational power increases, virtual screening methods are becoming more sophisticated, enabling rapid assessment of potential candidates derived from this compound.

In conclusion,3-acetamido-1H-pyrazole-4-carboxylic acid (CAS No. 1379225-23-6) represents a versatile intermediate with broad utility across multiple scientific disciplines. Its structural features make it an indispensable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications and refine synthetic methodologies,3-acetamido-1H-pyrazole-4-carboxylic acid is poised to remain at the forefront of chemical innovation.